Cas no 586968-35-6 (Carbamic acid, [(3R)-3-hydroxy-3-(2-thienyl)propyl]methyl-, ethyl ester)

Carbamic acid, [(3R)-3-hydroxy-3-(2-thienyl)propyl]methyl-, ethyl ester structure
586968-35-6 structure
Product Name:Carbamic acid, [(3R)-3-hydroxy-3-(2-thienyl)propyl]methyl-, ethyl ester
CAS No:586968-35-6
MF:C11H17NO3S
MW:243.322582006454
CID:341207
PubChem ID:69760384
Update Time:2025-04-19

Carbamic acid, [(3R)-3-hydroxy-3-(2-thienyl)propyl]methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(3R)-3-hydroxy-3-(2-thienyl)propyl]methyl-, ethyl ester
    • ethyl N-[(3R)-3-hydroxy-3-thiophen-2-ylpropyl]-N-methylcarbamate
    • 586968-35-6
    • SCHEMBL6382070
    • Ethyl [(3R)-3-hydroxy-3-(thiophen-2-yl)propyl]methylcarbamate
    • DTXSID90741278
    • Inchi: 1S/C11H17NO3S/c1-3-15-11(14)12(2)7-6-9(13)10-5-4-8-16-10/h4-5,8-9,13H,3,6-7H2,1-2H3/t9-/m1/s1
    • InChI Key: LACJTCSWNGAVIK-SECBINFHSA-N
    • SMILES: S1C=CC=C1[C@@H](CCN(C(=O)OCC)C)O

Computed Properties

  • Exact Mass: 243.09301
  • Monoisotopic Mass: 243.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 49.77
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